Cas no 2248350-18-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate
• CAS No: 2248350-18-5
• MF: C₁₆H₈N₂O₄S
• MW: 324.310722351074
• CID: 6221309
• PubChem ID: 165978372
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248350-18-5
• EN300-6515658
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate

• Inchi： 1S/C16H8N2O4S/c19-14-9-5-1-2-6-10(9)15(20)18(14)22-16(21)13-11-7-3-4-8-12(11)23-17-13/h1-8H
• InChI Key： BVZVKNHVCONPCS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 324.02047791g/mol
• Monoisotopic Mass: 324.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate (CAS: 2248350-18-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate (CAS: 2248350-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure, which combines an isoindole-1,3-dione moiety with a benzothiazole carboxylate, offers multiple sites for chemical modification, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy in various biological assays.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymatic pathways. For instance, preliminary studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings open new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

In addition to its enzymatic inhibition properties, the compound has also shown promise in modulating protein-protein interactions. This capability is particularly relevant in the context of drug discovery, where disrupting pathological protein interactions is a common therapeutic strategy. Researchers are currently exploring the compound's mechanism of action at the molecular level to better understand its binding affinity and selectivity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological advancements are critical for scaling up the compound's production for preclinical and clinical studies.

Despite the promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is focused on overcoming these hurdles to unlock the full therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2-benzothiazole-3-carboxylate represents a promising candidate for drug development, with its unique structural and functional properties offering multiple opportunities for therapeutic innovation. Continued research and development efforts are essential to fully elucidate its pharmacological profile and translate these findings into clinical applications.